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Compound of Interest

Compound Name: ATTO 565 amine

Cat. No.: B15136913 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with ATTO 565 amine. Adherence to these

procedures is vital for ensuring a safe laboratory environment and maintaining the integrity of

your research.

Immediate Safety and Handling:

While ATTO 565 amine is not classified as a hazardous substance according to Regulation

(EC) No. 1272/2008, it is imperative to handle it with care, following standard good laboratory

practices.[1] Always consult the specific Safety Data Sheet (SDS) provided by the supplier for

the most accurate and detailed safety information.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling ATTO 565 amine
to minimize exposure and ensure personal safety.[3][4]
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles

Should be worn at all times to

protect from potential

splashes.

Hand Protection
Nitrile or other chemical-

resistant gloves

To be worn when handling the

solid powder or solutions.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

the solid, powdered form of the

dye.[5]

Operational Plan
A systematic approach to handling ATTO 565 amine from receipt to disposal is critical for

safety and experimental success.

1. Receiving and Storage:

Upon receipt, inspect the vial for any damage.

Store ATTO 565 amine protected from light at -20°C.

The dye is moderately hydrophilic.[6]

2. Preparation of Stock Solutions:

Before opening, allow the vial to warm to room temperature to prevent condensation, as

moisture can degrade the compound.[7]

ATTO 565 amine can be dissolved in anhydrous DMF or DMSO to prepare stock solutions.

[8]

Prepare stock solutions immediately before use, as the amine group can be reactive.[8]
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3. Handling Solutions:

Work in a well-ventilated area.

Avoid direct contact with the skin and eyes.

Use appropriate, calibrated pipettes for transferring solutions.

Disposal Plan
Proper disposal of ATTO 565 amine and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

1. Waste Segregation:

All waste containing ATTO 565 amine should be treated as chemical waste and segregated

from regular trash.[5]

2. Waste Streams:

Unused Solid Dye: The original vial containing any unused or expired solid dye should be

placed in a designated hazardous waste container.[5]

Concentrated Solutions: Collect all concentrated stock solutions in a sealed and clearly

labeled hazardous waste container. Never dispose of these solutions down the drain.[5]

Dilute Aqueous Solutions: Do not dispose of dilute solutions down the drain without explicit

permission from your institution's Environmental Health and Safety (EHS) department.[5]

Contaminated Labware: All solid materials that have come into contact with ATTO 565
amine, such as pipette tips, tubes, and gloves, should be collected in a designated solid

hazardous waste container.[5]

3. Waste Pickup:

Contact your institution's EHS department to arrange for the pickup and disposal of your

hazardous waste containers.[5]
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Experimental Workflow
The following diagram illustrates the standard workflow for safely handling ATTO 565 amine.

Receiving and Storage
(-20°C, Protected from Light)

Preparation of Stock Solution
(Anhydrous DMF or DMSO)

Handling and Use in Experiments
(Well-ventilated area)

Waste Disposal

Solid Waste
(Unused Dye, Contaminated Labware)

Liquid Waste
(Concentrated and Dilute Solutions)

EHS Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ATTO 565 Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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